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Compound of Interest

Compound Name: Mops

Cat. No.: B056913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, and core

applications of 3-(N-morpholino)propanesulfonic acid (MOPS), a zwitterionic buffer that has

become a cornerstone of modern biological and biochemical research.

Discovery and Historical Context: The Advent of
"Good's Buffers"
Prior to the mid-1960s, researchers in the biological sciences were often limited by the

available buffering agents, which were frequently toxic to cells, interfered with biological

reactions, or had unsuitable pH ranges for physiological studies.[1] This landscape changed

dramatically with the seminal 1966 publication in Biochemistry by Dr. Norman E. Good and his

colleagues.[2][3][4][5] This paper introduced a series of novel zwitterionic buffers, now

famously known as "Good's Buffers," designed to overcome the limitations of their

predecessors.[6][1][3][4]

MOPS was one of the original buffers presented in this work.[7] Good and his team established

a set of stringent criteria for developing these new buffering agents, which included:

pKa between 6.0 and 8.0: To be effective at the near-neutral pH of most biological reactions.

High water solubility: For ease of use in aqueous biological systems.
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Membrane impermeability: To prevent the buffer from accumulating inside cells.

Minimal salt effects: To avoid interference with ionic interactions in biological systems.

Minimal change in pKa with temperature: To ensure pH stability across varying experimental

conditions.

Minimal interaction with metal ions: To prevent chelation of essential metal cofactors.

Chemical and enzymatic stability: To resist degradation during experiments.

Low absorption in the UV and visible light spectrum: To avoid interference with

spectrophotometric assays.[6][3][4]

MOPS, with its morpholine ring structure, fulfilled these criteria and quickly became an

invaluable tool in the laboratory.[7]

Physicochemical Properties of MOPS Buffer
The utility of MOPS as a biological buffer stems from its specific chemical and physical

properties.

Property Value Reference

Chemical Name

3-(N-

morpholino)propanesulfonic

acid

[7]

Molecular Formula C₇H₁₅NO₄S [8]

Molecular Weight 209.26 g/mol [8][9]

pKa at 20°C ~7.2 [6]

Useful pH Range 6.5 - 7.9 [4][10]

Appearance White crystalline powder [10]

Solubility in Water High [4]
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Experimental Protocols
Original Synthesis of MOPS (Conceptual
Reconstruction)
While the full, detailed protocol from the 1966 paper is not readily available, the synthesis of

MOPS is known to involve the reaction of morpholine with 1,3-propanesultone.[10][11] A

generalized representation of this synthesis is as follows:

Reaction Setup: Morpholine is dissolved in a suitable solvent. While modern methods often

use water, early syntheses may have employed organic solvents.[10][11]

Addition of Propanesultone: 1,3-propanesultone is added to the morpholine solution. This is

an exothermic reaction and likely required cooling to control the temperature.

Reaction: The mixture is stirred for a period of time to allow for the ring-opening addition

reaction to complete, forming the zwitterionic MOPS molecule.

Purification: The crude product is then purified. This likely involved steps such as vacuum

removal of the solvent and unreacted starting materials, followed by recrystallization from a

solvent like ethanol to obtain the final, pure 3-(N-morpholino)propanesulfonic acid.[10]

Preparation of a 10x MOPS Buffer for RNA
Electrophoresis (Historical Protocol)
MOPS became a standard buffer for denaturing formaldehyde agarose gel electrophoresis of

RNA due to its ability to maintain a stable pH, which is crucial for RNA integrity.[12][13] A typical

historical protocol would have been similar to the following:

Weighing and Dissolving: Weigh out the appropriate amount of MOPS (free acid) to achieve

the desired molarity (e.g., 0.4 M for a 10x stock).

Dissolving in DEPC-Treated Water: Dissolve the MOPS powder in RNase-free (DEPC-

treated) water.

pH Adjustment: Adjust the pH to 7.0 using a concentrated solution of sodium hydroxide

(NaOH).
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Addition of Salts: Add sodium acetate to a final concentration of 0.1 M and EDTA to a final

concentration of 0.01 M.

Final Volume Adjustment: Bring the solution to the final volume with DEPC-treated water.

Sterilization: Sterilize the buffer by filtration through a 0.22 µm filter. Autoclaving is generally

not recommended as it can cause the buffer to yellow and degrade.

Key Early Applications and Visualized Workflows
Elucidation of the Photosynthetic Electron Transport
Chain
One of the early and significant applications of Good's buffers, including MOPS, was in the

study of chloroplasts and the photosynthetic electron transport chain.[2][14] The stability of

these buffers at physiological pH and their lack of interference with the process were critical for

these in vitro studies.

The following diagram illustrates a simplified model of the photosynthetic electron transport

chain as it was understood in the era following the introduction of MOPS.
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Caption: Simplified Z-scheme of photosynthetic electron transport.
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Experimental Workflow for Chloroplast Isolation and
Photophosphorylation Assay
The use of MOPS in chloroplast research enabled more reliable measurements of processes

like photophosphorylation. The following workflow outlines a typical experiment from that era.
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Start: Plant Material
(e.g., Spinach)

Homogenize in cold
MOPS buffer with osmoticum

Filter through cheesecloth
and miracloth

Centrifuge at low speed
to pellet chloroplasts

Gently resuspend pellet
in MOPS buffer

Set up reaction mixture:
- Chloroplast suspension

- MOPS buffer
- ADP, Pi, MgCl₂

Illuminate with strong light
to initiate photophosphorylation

Stop reaction at time points
(e.g., by adding acid)

Measure ATP production
(e.g., using luciferase assay)

End: Calculate rate of
photophosphorylation

Click to download full resolution via product page

Caption: Workflow for chloroplast isolation and photophosphorylation assay.
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Logical Relationships in the Development of MOPS
The development of MOPS and other Good's buffers was a logical progression based on a

clear set of needs and criteria.
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Problem:
Existing biological buffers are
toxic, reactive, or ineffective

at physiological pH

Define Ideal Buffer Criteria:
- pKa 6-8

- High water solubility
- Membrane impermeability
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(3-(N-morpholino)propanesulfonic acid)

Test MOPS in biological systems:
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- Mitochondrial respiration

Publication of findings
(Good et al., 1966)

Widespread adoption by the
scientific community
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Caption: Logical flow of the development of MOPS buffer.
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Conclusion
The introduction of MOPS and the other Good's buffers was a significant advancement in the

field of biological research. By providing a stable, inert, and effective buffering agent in the

physiologically relevant pH range, MOPS enabled countless experiments that were previously

difficult or impossible to perform. Its legacy continues today as it remains a staple in

laboratories worldwide, a testament to the foresight and rigorous scientific approach of Norman

E. Good and his colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to MOPS Buffer: From
Discovery to Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056913#discovery-and-history-of-mops-buffer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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